Cas no 1260664-41-2 (1-Chloroisoquinoline-6-carbonitrile)

• Product Name: 1-Chloroisoquinoline-6-carbonitrile
• CAS No: 1260664-41-2
• MF: C₁₀H₅ClN₂
• MW: 188.613100767136
• MDL: MFCD18250894
• CID: 1040761
• PubChem ID: 70700617
• Update Time: 2025-04-20

1-Chloroisoquinoline-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Chloroisoquinoline-6-carbonitrile
• MFCD18250894
• DB-328907
• PS-11565
• CS-0443862
• D84716
• SCHEMBL26093223
• AB73872
• DTXSID60743426
• AKOS016005300
• 1260664-41-2

• MDL： MFCD18250894
• Inchi： 1S/C10H5ClN2/c11-10-9-2-1-7(6-12)5-8(9)3-4-13-10/h1-5H
• InChI Key： PEGDRHQYGZULLT-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC(C#N)=CC=2C=CN=1

Computed Properties

• Exact Mass: 188.0141259g/mol
• Monoisotopic Mass: 188.0141259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7Ų